Cas no 54247-23-3 (Myrtucommulon-B)
Myrtucommulon-B structure
Product Name:Myrtucommulon-B
CAS No:54247-23-3
MF:C24H30O6
MW:414.491407871246
CID:2061952
PubChem ID:9888014
Update Time:2025-04-21
Myrtucommulon-B Chemical and Physical Properties
Names and Identifiers
-
- Myrtucommulon-B
- Myrtucommulone B
- 4,9-Dihydro-6,8-dihydroxy-2,2,4,4-tetramethyl-9-(1-methylethyl)-5-(2-methyl-1-oxopropyl)-1H-xanthene-1,3(2H)-dione
- 6,8-dihydroxy-2,2,4,4-tetramethyl-5-(2-methylpropanoyl)-9-propan-2-yl-9H-xanthene-1,3-dione
- DTXSID80432426
- 54247-23-3
- 6,8-Dihydroxy-2,2,4,4-tetramethyl-5-(2-methylpropanoyl)-9-(propan-2-yl)-4,9-dihydro-1H-xanthene-1,3(2H)-dione
- CCG-205907
- AKOS040734768
- NCGC00384769-01!6,8-dihydroxy-2,2,4,4-tetramethyl-5-(2-methylpropanoyl)-9-propan-2-yl-9H-xanthene-1,3-dione
- DB-294965
-
- Inchi: 1S/C24H30O6/c1-10(2)14-15-12(25)9-13(26)16(18(27)11(3)4)19(15)30-21-17(14)20(28)23(5,6)22(29)24(21,7)8/h9-11,14,25-26H,1-8H3
- InChI Key: AYAUOXWJIWVPSO-UHFFFAOYSA-N
- SMILES: O1C2C(C(C(C)C)=O)=C(C=C(C=2C(C(C)C)C2C(C(C)(C)C(C(C)(C)C1=2)=O)=O)O)O
Computed Properties
- Exact Mass: 414.20423867g/mol
- Monoisotopic Mass: 414.20423867g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 30
- Rotatable Bond Count: 3
- Complexity: 803
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 101Ų
Myrtucommulon-B Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | SMB01075-1MG |
Myrtucommulone B |
54247-23-3 | 1mg |
¥4642.31 | 2023-09-13 |
Myrtucommulon-B Related Literature
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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